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Compound of Interest

Compound Name: Diethyl phosphoramidate

Cat. No.: B092971

An In-depth Technical Guide for Researchers and Drug Development Professionals
Introduction

Diethyl phosphoramidate, a key organophosphorus intermediate, has emerged as a valuable
precursor in the synthesis of a diverse range of agrochemicals. Its inherent reactivity and the
ability to introduce a phosphoramidate moiety into various molecular scaffolds have led to the
development of novel fungicides and insecticides. This technical guide provides a
comprehensive overview of the synthesis of agrochemicals derived from diethyl
phosphoramidate, with a focus on detailed experimental protocols, quantitative data, and the
underlying chemical pathways.

Core Precursor: Diethyl Phosphoramidate

Diethyl phosphoramidate [(C2Hs0)2P(O)NH?:] is a bifunctional molecule containing both ester
and amide groups attached to a central phosphorus atom. This structure allows for a variety of

chemical transformations, making it an ideal starting material for the synthesis of more complex
molecules with desired biological activities.
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Property Value

CAS Number 1068-21-9[1]

Molecular Formula CaH12NOsP[1]

Molecular Weight 153.12 g/mol [1]

Appearance Colorless to pale yellow liquid or solid[1]
Solubility Soluble in organic solvents like dichloromethane

and ether; limited solubility in water[1]

Synthetic Pathways to Agrochemicals

The primary route for synthesizing potent agrochemicals from diethyl phosphoramidate
involves its reaction with various electrophiles, leading to the formation of a wide array of
derivatives. A particularly fruitful pathway is the condensation reaction with aldehydes, followed
by the introduction of fungitoxic or insecticidal moieties.

General Workflow for the Synthesis of Novel Fungicides

A key strategy involves a two-step process starting with the condensation of diethyl
phosphoramidate with an aldehyde, such as chloral, to form a reactive intermediate. This
intermediate is then further functionalized to yield the final active compound.
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Step 1: Condensation Reaction

Diethyl_phosphoramidate Aldehyde (e.g., Chloral)

Step 2: Functionalization

Reactive Intermediate Fungitoxic Substituent
(e.g., O,0-diethyl-N-(1-hydroxy-2,2,2-trichloroethyl)phosphoramidate) (e.g., Dithiocarbamate)

Final Agrochemical
T (e.g., Novel Fungicide)

Substitution

Diethyl Condensation | Key Intermediate Activation of > Nucleophilic A
Phosphoramidate (Chloral Adduct) Hydroxyl Group Substitution Vi ATt et

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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